Cas no 1314978-36-3 (5-chloropyridazin-3-amine)

5-Chloropyridazin-3-amine is a versatile heterocyclic compound featuring a chlorinated pyridazine core with an amine functional group at the 3-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the amine group offers opportunities for further derivatization. Its well-defined molecular framework is advantageous for constructing complex heterocyclic systems, particularly in the development of bioactive molecules. The compound’s stability under standard conditions ensures reliable handling and storage. Its utility in medicinal chemistry is underscored by its role in synthesizing potential therapeutic agents, including kinase inhibitors and antimicrobial compounds.

5-chloropyridazin-3-amine structure

Product Name:5-chloropyridazin-3-amine

CAS No:1314978-36-3

MF:C₄H₄ClN₃

MW:129.547658920288

MDL:MFCD19214495

CID:1104577

PubChem ID:13670605

Update Time:2025-06-20

5-chloropyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-chloro-3-Pyridazinamine
- 5-Chloropyridazin-3-amine
- 3-Amino-5-chloro-pyridazine
- EN300-170972
- MFCD19214495
- 1314978-36-3
- SY042368
- STL556772
- DB-155230
- BBL102963
- PB15393
- A855950
- 3-Pyridazinamine, 5-chloro-
- AKOS006351911
- AMY25225
- BS-12969
- SCHEMBL6773899
- 3-amino-5-chloropyridazine
- CS-0050510
- 5-chloropyridazin-3-amine
- MDL： MFCD19214495
- Inchi： 1S/C4H4ClN3/c5-3-1-4(6)8-7-2-3/h1-2H,(H2,6,8)
- InChI Key： FLLHRDDIQGNYLR-UHFFFAOYSA-N
- SMILES： ClC1=CN=NC(=C1)N

Computed Properties

Exact Mass: 129.0093748g/mol
Monoisotopic Mass: 129.0093748g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 77.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 51.8Å²

5-chloropyridazin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-chloropyridazin-3-amine Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZZ863-200mg	5-chloropyridazin-3-amine	1314978-36-3	98%	200mg	2644.0CNY	2021-08-04
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Apollo Scientific	OR304389-250mg	5-Chloropyridazin-3-amine	1314978-36-3	99%	250mg	£95.00	2025-02-19
Apollo Scientific	OR304389-500mg	5-Chloropyridazin-3-amine	1314978-36-3		500mg	£790.00	2023-09-01
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